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4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0855435
InChI: InChI=1S/C17H13N9O2S2/c18-8-11-13(12-2-1-7-29-12)22-17-14(15(19)25-26(17)16(11)20)24-23-9-3-5-10(6-4-9)30(21,27)28/h1-7,20,23H,(H2,19,25)(H2,21,27,28)/b20-16?,24-14+
SMILES: C1=CSC(=C1)C2=C(C(=N)N3C(=N2)C(=NNC4=CC=C(C=C4)S(=O)(=O)N)C(=N3)N)C#N
Molecular Formula: C17H13N9O2S2
Molecular Weight: 439.5 g/mol

4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide

CAS No.:

Cat. No.: VC0855435

Molecular Formula: C17H13N9O2S2

Molecular Weight: 439.5 g/mol

* For research use only. Not for human or veterinary use.

4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide -

Specification

Molecular Formula C17H13N9O2S2
Molecular Weight 439.5 g/mol
IUPAC Name 4-[(2E)-2-(2-amino-6-cyano-7-imino-5-thiophen-2-ylpyrazolo[1,5-a]pyrimidin-3-ylidene)hydrazinyl]benzenesulfonamide
Standard InChI InChI=1S/C17H13N9O2S2/c18-8-11-13(12-2-1-7-29-12)22-17-14(15(19)25-26(17)16(11)20)24-23-9-3-5-10(6-4-9)30(21,27)28/h1-7,20,23H,(H2,19,25)(H2,21,27,28)/b20-16?,24-14+
Standard InChI Key QFXWWDMOFYCDSQ-IMYFEBDSSA-N
Isomeric SMILES C1=CSC(=C1)C2=C(C(=N)N3C(=N2)/C(=N/NC4=CC=C(C=C4)S(=O)(=O)N)/C(=N3)N)C#N
SMILES C1=CSC(=C1)C2=C(C(=N)N3C(=N2)C(=NNC4=CC=C(C=C4)S(=O)(=O)N)C(=N3)N)C#N
Canonical SMILES C1=CSC(=C1)C2=C(C(=N)N3C(=N2)C(=NNC4=CC=C(C=C4)S(=O)(=O)N)C(=N3)N)C#N

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